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Compound of Interest

Compound Name: 1-(2-Bromoethyl)adamantane

Cat. No.: B1332215

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the commercial availability,
synthesis, and key properties of 1-(2-bromoethyl)adamantane (CAS No. 773-37-5), a
valuable building block in pharmaceutical and materials science research. Its rigid, lipophilic
adamantane core makes it a sought-after intermediate in the development of novel
therapeutics and advanced polymers.

Commercial Availability and Suppliers

1-(2-Bromoethyl)adamantane is readily available from a range of chemical suppliers, catering
to both research and bulk quantity requirements. Purity levels are typically high, ensuring
reproducibility in experimental settings. Below is a summary of representative suppliers and
their product specifications. Pricing is generally available upon request.
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Supplier

Purity

Product Code/CAS Additional
No. Information

Sigma-Aldrich

95% (from Life

Chemicals Inc.)

LIF372153111 Solid form.[1]

97% (from BLD

Solid form, stored at

BL3H160C1C3C
Pharmatech) room temperature.[2]
) ) Certificate of Analysis
Clearsynth High Quality CS-M-47109 )
provided.[3]
] >98% (from
ChemicalBook CS-wW001642 Stored at 4°C.[4]
ChemScene)
99% (from Career
. 773-37-5
Henan Chemical Co.)
) Custom synthesis and
Finetech Industry ) ) .
High Quality FT-0774909 bulk quantities

Limited

available.[5]

Physicochemical Properties

Property Value
Molecular Formula C12H19Br
Molecular Weight 243.18 g/mol
Appearance White to off-white crystalline powder
Melting Point 68-72°C
Boiling Point 116-126°C at 3 Torr
- Insoluble in water; Soluble in DMSO, THF,
Solubility )
dichloromethane, ether, and chloroform.
Sealed in a dry environment at room
Storage

temperature or refrigerated (2-8°C).
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Synthesis of 1-(2-Bromoethyl)adamantane

The most direct and commonly cited laboratory-scale synthesis of 1-(2-
bromoethyl)adamantane involves the bromination of 2-(adamantan-1-yl)ethanol.

Synthetic Pathway Overview

The synthesis is a two-step process starting from the commercially available 1-
adamantaneacetic acid. The first step is the reduction of the carboxylic acid to the
corresponding alcohol, 2-(1-adamantyl)ethanol. The second step is the substitution of the
hydroxyl group with a bromine atom.

1-Adamantaneacetic Acid

Reduction
e.g., LiAIH4)

2-(1-Adamantyl)ethanol

Bromination
HBr/H2S04 or PBr3)

1-(2-Bromoethyl)adamantane

Click to download full resolution via product page

Caption: Synthesis pathway of 1-(2-Bromoethyl)adamantane.

Experimental Protocols

Step 1: Synthesis of 2-(1-Adamantyl)ethanol (Precursor)

While various reducing agents can be employed, the following protocol describes a general
procedure for the reduction of 1-adamantaneacetic acid.

Materials:
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1-Adamantaneacetic acid

Lithium aluminum hydride (LiAIH4) or other suitable reducing agent
Anhydrous diethyl ether or tetrahydrofuran (THF)

Sulfuric acid (dilute)

Sodium sulfate (anhydrous)

Procedure:

In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), a
solution of 1-adamantaneacetic acid in anhydrous ether or THF is added dropwise to a
stirred suspension of lithium aluminum hydride in the same solvent at 0°C (ice bath).

After the addition is complete, the reaction mixture is allowed to warm to room temperature
and then refluxed for several hours until the reaction is complete (monitored by TLC).

The reaction is carefully quenched by the sequential dropwise addition of water, followed by
a 15% sodium hydroxide solution, and then water again, while cooling in an ice bath.

The resulting precipitate is filtered off and washed with ether.

The combined organic filtrates are washed with dilute sulfuric acid and then with brine, dried
over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure
to yield crude 2-(1-adamantyl)ethanol, which can be purified by recrystallization or
chromatography.

Step 2: Synthesis of 1-(2-Bromoethyl)adamantane

The following protocol is based on the bromination of 2-(adamantan-1-yl)ethanol using

hydrobromic acid and sulfuric acid.[3]

Materials:

2-(Adamantan-1-yl)ethanol (0.06 mol, 10.82 g)
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» Hydrobromic acid (48%, 26.2 g)

e Concentrated sulfuric acid (10.82 g)

o Diethyl ether

e Sodium carbonate solution (10% w/v)

e Magnesium sulfate (anhydrous)

e Aqueous ethanol for recrystallization

Procedure:

e A mixture of 2-(adamantan-1-yl)ethanol, 48% hydrobromic acid, and concentrated sulfuric
acid is stirred and heated under reflux for 6 hours.

 After cooling to room temperature, 60 mL of water is added to the reaction mixture, and it is
shaken.

e The organic layer is separated and the aqueous layer is extracted three times with 100 mL
portions of diethyl ether.

e The combined organic extracts are washed once with 20 mL of water, followed by one wash
with 20 mL of 10% sodium carbonate solution.

e The ether solution is dried over anhydrous magnesium sulfate, filtered, and the solvent is
evaporated under reduced pressure.

e The resulting solid is recrystallized from aqueous ethanol to yield 1-(2-
bromoethyl)adamantane as white plates with a melting point of 71-72°C.[3]
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Reaction Setup

Combine 2-(adamantan-1-yl)ethanol,
HBr, and H2S0O4

;

Stir and reflux for 6 hours

Workup
\

Cool and add water

'

Separate organic layer

'

Extract aqueous layer with ether (3x)

'

Combine organic extracts

'

Wash with water and Na2CO3 solution

Purification

Dry with MgSO4

'

Evaporate solvent

'

Recrystallize from aqueous ethanol

1-(2-Bromoethyl)adamantane (product)

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 1-(2-Bromoethyl)adamantane.
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Applications in Research and Drug Development

1-(2-Bromoethyl)adamantane serves as a crucial intermediate in the synthesis of a variety of
biologically active molecules. The adamantane moiety is known to enhance the lipophilicity of
compounds, which can improve their pharmacokinetic properties, such as membrane
permeability and metabolic stability. It is particularly utilized in the diastereoselective
preparation of substituted [(adamantanyl)ethyl]phenylpiperidines, which have shown potential
in various therapeutic areas. Furthermore, its unique structural properties are leveraged in
materials science for the creation of high-performance polymers.

This guide provides a foundational understanding of 1-(2-bromoethyl)adamantane for
researchers and professionals. For specific applications, further optimization of synthetic
protocols and characterization may be necessary. Always consult the relevant Safety Data
Sheet (SDS) before handling this or any chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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